3-(2-bromophenyl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C19H19BrN2O2/c20-17-8-2-1-5-14(17)10-11-18(23)21-15-6-3-7-16(13-15)22-12-4-9-19(22)24/h1-3,5-8,13H,4,9-12H2,(H,21,23)
• InChI Key: UZLSYDPJUMJSGX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)NC(=O)CCC3=CC=CC=C3Br
• Molecular Formula: C19H19BrN2O2
• Molecular Weight: 387.3 g/mol

Description

3-(2-bromophenyl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)propanamide, also known as BRD0705, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Anticonvulsant Activity

A study by Kamiński et al. (2015) focused on the synthesis of new hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides, which showed potential as anticonvulsant agents. They noted that certain compounds exhibited broad-spectrum activity in preclinical seizure models, indicating their potential in the treatment of epilepsy.

Fluorescent ATRP Initiator

The synthesis of 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide was described by Kulai and Mallet-Ladeira (2016). This compound was found to be an efficient fluorescent initiator for Atom Transfer Radical Polymerization (ATRP) in the polymerization of acrylates.

Inhibitory Effects on Tyrosinase

A study by Kwong et al. (2017) synthesized biphenyl-based compounds, including derivatives similar to 3-(2-bromophenyl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)propanamide. These compounds showed significant anti-tyrosinase activities, which are relevant in treatments for conditions like hyperpigmentation.

Pharmaceutical Development

Brivaracetam, a closely related compound, was studied by Couvrat et al. (2016) for its pharmaceutical application in the treatment of epilepsy. Their research provided insights into the safe intravenous injection of such compounds.

Synthesis of Heterocycles

Research by Abdelrazek et al. (2007) demonstrated the synthesis of new benzoyl-substituted heterocycles from compounds similar to 3-(2-bromophenyl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)propanamide. This study contributes to the development of novel heterocyclic compounds in medicinal chemistry.

Development of Catalytic Agents

The preparation of diastereoisomeric phosphines involving derivatives similar to the compound was reported by Hayashi et al. (1981). These were used as ligands in nickel-catalyzed asymmetric cross-coupling reactions, important in organic synthesis and pharmaceutical manufacturing.